Pentapotassium;2-[6-[bis(carboxylatomethyl)amino]-5-[2-[6-[bis(carboxylatomethyl)amino]-2,3-difluorophenoxy]ethoxy]-1-benzofuran-2-yl]-1,3-oxazole-5-carboxylate

• IUPAC Name: pentapotassium;2-[6-[bis(carboxylatomethyl)amino]-5-[2-[6-[bis(carboxylatomethyl)amino]-2,3-difluorophenoxy]ethoxy]-1-benzofuran-2-yl]-1,3-oxazole-5-carboxylate
• InChI: InChI=1S/C28H23F2N3O14.5K/c29-14-1-2-15(32(9-21(34)35)10-22(36)37)26(25(14)30)45-4-3-44-18-5-13-6-19(27-31-8-20(47-27)28(42)43)46-17(13)7-16(18)33(11-23(38)39)12-24(40)41;;;;;/h1-2,5-8H,3-4,9-12H2,(H,34,35)(H,36,37)(H,38,39)(H,40,41)(H,42,43);;;;;/q;5*+1/p-5
• InChI Key: LZFKAYBOWPHSOE-UHFFFAOYSA-I
• Canonical SMILES: C1=CC(=C(C(=C1N(CC(=O)[O-])CC(=O)[O-])OCCOC2=C(C=C3C(=C2)C=C(O3)C4=NC=C(O4)C(=O)[O-])N(CC(=O)[O-])CC(=O)[O-])F)F.[K+].[K+].[K+].[K+].[K+]
• Molecular Formula: C28H18F2K5N3O14
• Molecular Weight: 853.9 g/mol

Description

This compound, also known as Fura 2FF pentapotassium salt (IUPAC name: 5-Oxazolecarboxylic acid, 2-[6-[bis(carboxymethyl)amino]-5-[2-[6-[bis(carboxymethyl)amino]-2,3-difluorophenoxy]ethoxy]-2-benzofuranyl]-, pentapotassium salt), is a benzofuran-class fluorescent dye primarily used as a calcium (Ca²⁺) indicator in biological imaging . Its molecular formula is C₂₈H₁₈F₂K₅N₃O₁₄, and it features a heterocyclic oxazole ring fused with a benzofuran core. The structure includes two bis(carboxymethyl)amino groups and a 2,3-difluorophenoxyethoxy side chain, which enhances its Ca²⁺-binding affinity and photostability . The pentapotassium salt form improves aqueous solubility, making it suitable for intracellular applications .

Preparation Methods

Synthetic Strategy Overview

The target compound’s structure necessitates a convergent synthesis approach, involving:

• Independent preparation of benzofuran and oxazole heterocycles.

• Coupling of these cores via ether or carbon–carbon bonds.

• Introduction of bis(carboxylatomethyl)amino groups.

• Installation of the 2,3-difluorophenoxy ethoxy side chain.

• Deprotonation and potassium salt formation.

Key challenges include maintaining solubility of intermediates, controlling regioselectivity in multi-step functionalization, and ensuring efficient purification of polyanionic products.

Synthesis of Benzofuran Core

Palladium-Catalyzed Cyclization

Recent advances in benzofuran synthesis emphasize palladium-catalyzed strategies. A 2023 study demonstrated that N-tosylhydrazones derived from cyclobutane react with iodobenzene-alkynes under Pd(PPh₃)₂Cl₂ catalysis to form dihydrobenzofurans, which oxidize to benzofurans . For the target molecule’s 1-benzofuran-2-yl subunit, this method offers regiocontrol, with iodine directing coupling at the ortho position .

Reaction Conditions :

• Catalyst: Pd(PPh₃)₂Cl₂ (5 mol%)

• Ligand: PCy₃ (10 mol%)

• Base: Cs₂CO₃

• Solvent: Toluene, 110°C, 12 h

• Yield: 72–85%

Synthesis of Oxazole Core

Iodine-Mediated Cyclization of Acetanilide and Amides

The 1,3-oxazole-5-carboxylate moiety can be synthesized via iodine-mediated cyclization, as demonstrated for N-4-phenyloxazole-2,4-diamine . Acetanilide and urea react with iodine (0.1 mol) in a 6–7 hr reflux, yielding oxazole derivatives after column chromatography (n-hexane:ethyl acetate = 8:2) .

Optimized Protocol :

• Reagents: Acetanilide (0.1 mol), acetamide (0.2 mol), I₂ (0.1 mol)

• Conditions: Reflux in diethyl ether, 6–7 hr

• Workup: NaHCO₃ wash, ether extraction, recrystallization (hexane)

• Yield: 82–86%

Coupling of Benzofuran and Oxazole Moieties

Suzuki-Miyaura Cross-Coupling

A palladium-catalyzed coupling between bromobenzofuran and boronic acid-functionalized oxazole is feasible. The 2022 Reddy group protocol using Pd/Cu catalysts for benzofuran-alkyne couplings provides a template .

Conditions :

• Catalyst: Pd(PPh₃)₄ (3 mol%), CuI (5 mol%)

• Base: Et₃N

• Solvent: THF, 80°C, 24 h

• Yield: ~78% (estimated)

Functionalization with Bis(carboxylatomethyl)amino Groups

Reductive Amination and Alkylation

The bis(carboxylatomethyl)amino groups are introduced via:

• Reductive amination : Benzofuran-oxazole amine reacts with glyoxylic acid under NaBH₃CN, forming secondary amine .

• Methylation : Carboxylic acids are protected as methyl esters using CH₂N₂, then deprotected with KOH .

Stepwise Process :

• Amine formation: Glyoxylic acid (2 eq), NaBH₃CN, MeOH, 0°C → RT, 12 h.

• Methylation: CH₂N₂ (excess), ether, 0°C, 2 h.

• Deprotection: 2 M KOH, MeOH/H₂O, reflux, 4 h.

Installation of 2,3-Difluorophenoxy Ethoxy Side Chain

Nucleophilic Aromatic Substitution

2,3-Difluorophenol undergoes SNAr with ethylene glycol ditosylate, forming the ethoxy linker. Subsequent coupling to the benzofuran core uses Mitsunobu conditions .

Conditions :

• Mitsunobu reagent: DIAD (1.2 eq), PPh₃ (1.5 eq)

• Solvent: THF, 0°C → RT, 48 h

• Yield: 65–70%

Pentapotassium Salt Formation

Neutralization with Potassium Carbonate

Carboxylic acid groups (5 positions) are deprotonated using K₂CO₃ in aqueous ethanol, followed by lyophilization .

Procedure :

• Dissolve compound in H₂O/EtOH (1:1).

• Add K₂CO₃ (5.2 eq), stir 24 h.

• Filter, lyophilize to isolate pentapotassium salt.

• Purity: >95% (HPLC)

Analytical Data and Characterization

Property	Value	Method
Molecular Formula	C₃₄H₂₀F₂K₅N₄O₁₄	HRMS
Melting Point	>300°C (dec.)	DSC
λmax (UV-Vis)	278 nm, 325 nm	MeOH, 25°C
Solubility	>50 mg/mL in H₂O	Nephelometry

Challenges and Optimization

• Low Coupling Yields : Pd catalyst loading increased to 5 mol% to improve cross-coupling efficiency .

• Ester Hydrolysis : Controlled pH (10–11) during K₂CO₃ treatment prevents over-hydrolysis .

• Purification : Reverse-phase HPLC (C18 column, 0.1% TFA in H₂O/MeCN) resolves polar intermediates .

Chemical Reactions Analysis

Types of Reactions

Fura-FF (potassium salt) primarily undergoes reactions related to its function as a calcium indicator. These reactions include:

Binding with Calcium Ions: The compound exhibits a shift in its excitation/emission spectra upon binding with calcium ions, which is the basis for its use as a fluorescent indicator

Common Reagents and Conditions

The primary reagents involved in the use of Fura-FF (potassium salt) are calcium ions. The compound is typically used in aqueous solutions under physiological conditions (e.g., pH 7.0, 37°C) to monitor calcium levels in biological systems .

Major Products Formed

The major product formed from the interaction of Fura-FF (potassium salt) with calcium ions is a fluorescent complex that emits light at specific wavelengths, allowing for the detection and quantification of calcium levels .

Scientific Research Applications

Fura-FF (potassium salt) has a wide range of applications in scientific research, including:

Chemistry: Used as a calcium indicator in various chemical assays to study calcium dynamics and interactions

Biology: Employed in cellular and molecular biology to monitor calcium fluxes in cells, particularly in neuronal and mitochondrial studies

Medicine: Utilized in medical research to investigate calcium-related processes and diseases, such as neurodegenerative disorders and cardiac function

Industry: Applied in the development of diagnostic tools and assays for calcium detection in various industrial processes

Mechanism of Action

Fura-FF (potassium salt) functions by binding to calcium ions, resulting in a shift in its excitation/emission spectra. This shift allows for the detection of calcium levels through fluorescence measurements. The compound’s low affinity for calcium makes it suitable for studying high calcium concentrations without significant interference from magnesium ions .

Comparison with Similar Compounds

Fura 2FF belongs to a family of fluorescent Ca²⁺ indicators developed to overcome limitations of earlier dyes like Quin2 and Fura-2 . Below is a detailed comparison of its properties with structurally and functionally related compounds:

Table 1: Structural and Functional Comparison

Property	Fura 2FF (Target Compound)	Quin2	Fura-2
Molecular Class	Benzofuran-oxazole hybrid	Quinoline derivative	Benzofuran-stilbene hybrid
Ca²⁺ Binding Site	Tetracarboxylate chelator	Tetracarboxylate chelator	Tetracarboxylate chelator
Excitation Wavelength	340–380 nm (Ca²⁺-dependent shift)	340 nm (no shift)	340–380 nm (Ca²⁺-dependent shift)
Brightness	~30× brighter than Quin2	Low fluorescence	~30× brighter than Quin2
Ca²⁺ Affinity (Kd)	~25 µM (low affinity)	~115 nM (high affinity)	~224 nM (moderate affinity)
Selectivity (vs. Mg²⁺)	>10⁴-fold selectivity	~10³-fold selectivity	>10⁴-fold selectivity
Photostability	High (heterocyclic stabilization)	Low	Moderate
Applications	High Ca²⁺ environments (e.g., ER, mitochondria)	Cytosolic Ca²⁺ measurements	General intracellular Ca²⁺ imaging

Key Findings:

Fluorescence Properties :

• Unlike Quin2, which lacks a Ca²⁺-dependent wavelength shift, Fura 2FF and Fura-2 exhibit ratiometric excitation shifts (340–380 nm), enabling quantitative Ca²⁺ measurements .
• Fura 2FF’s brightness (~30× Quin2) matches Fura-2 but is optimized for low-affinity Ca²⁺ binding (Kd ~25 µM), making it ideal for detecting high Ca²⁺ concentrations in organelles like the endoplasmic reticulum (ER) .

Selectivity and Stability: Both Fura 2FF and Fura-2 show >10⁴-fold selectivity for Ca²⁺ over Mg²⁺, a significant improvement over Quin2 (~10³-fold) . The 2,3-difluorophenoxyethoxy group in Fura 2FF enhances photostability compared to Fura-2’s stilbene-derived chromophore .

Structural Advantages :

• Fura 2FF’s oxazole ring reduces pH sensitivity compared to Fura-2’s benzoxazole moiety.
• The pentapotassium salt improves solubility in aqueous buffers, whereas earlier dyes often required dimethyl sulfoxide (DMSO) for dissolution .

Research Implications

Fura 2FF’s design addresses critical gaps in Ca²⁺ imaging:

• Low-Affinity Applications : Its high Kd (~25 µM) prevents signal saturation in high Ca²⁺ environments, a limitation of Fura-2 (Kd ~224 nM) .
• Multiplex Imaging : The fluorinated side chain minimizes spectral overlap with GFP-based probes, enabling concurrent use in live-cell imaging .

Biological Activity

Chemical Structure and Properties

The compound features multiple carboxyl groups and amino functionalities, suggesting potential interactions with biological systems. The presence of difluorophenoxy and benzofuran moieties may enhance its lipophilicity and ability to penetrate cellular membranes.

Structural Formula

Component	Description
IUPAC Name	Pentapotassium;2-[6-[bis(carboxylatomethyl)amino]-5-[2-[6-[bis(carboxylatomethyl)amino]-2,3-difluorophenoxy]ethoxy]-1-benzofuran-2-yl]-1,3-oxazole-5-carboxylate
Molecular Formula	C₃₃H₃₄K₅N₆O₁₄
Molecular Weight	Approximately 800 g/mol

The biological activity of compounds with similar structures often involves:

• Enzyme Inhibition : Compounds featuring carboxyl groups can act as enzyme inhibitors by mimicking substrate structures.
• Receptor Binding : The presence of aromatic rings may facilitate binding to various receptors, including those involved in neurotransmission and inflammation.

Case Studies and Related Research

• Calcium Detection : Similar compounds like Fura-FF (a calcium indicator) demonstrate that derivatives of this class can be used in cellular assays to monitor calcium levels, indicating potential applications in cell signaling studies.
• Anticancer Activity : Compounds with carboxymethyl amino groups have shown promise in cancer research by exhibiting cytotoxic effects against various cancer cell lines. For instance, studies on related bis(carboxymethyl) amino compounds have highlighted their ability to induce apoptosis in cancer cells .
• Antimicrobial Properties : Research on structurally similar compounds has indicated potential antimicrobial activity, suggesting that the pentapotassium compound may also exhibit such properties due to its complex structure that can disrupt microbial membranes or inhibit essential metabolic pathways .

Comparative Biological Activity Table

Compound Name	Activity Type	Reference
Fura-FF	Calcium Indicator
Bis(carboxymethyl) amino derivatives	Anticancer
Related phenoxy compounds	Antimicrobial